
Technical Guide: Des(1-cyclohexanol)
Venlafaxine-d6 (CAS No. 1330046-00-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Des(1-cyclohexanol) Venlafaxine-

d6

Cat. No.: B589846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Des(1-cyclohexanol) Venlafaxine-d6, a

deuterated analog of a venlafaxine impurity. This document is intended for researchers,

scientists, and drug development professionals, offering key data, experimental protocols, and

relevant biological context to support its application in analytical and research settings.

Compound Identification and Properties
Des(1-cyclohexanol) Venlafaxine-d6 is the deuterium-labeled form of Des(1-cyclohexanol)

Venlafaxine.[1] It serves as an internal standard for the quantitative analysis of venlafaxine and

its related compounds by mass spectrometry.[1] The incorporation of six deuterium atoms

provides a distinct mass shift, facilitating accurate quantification in complex biological matrices.

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 1330046-00-8 [2]

Molecular Formula C₁₁H₁₁D₆NO [2]

Molecular Weight 185.30 g/mol [2]

Synonyms

4-Methoxy-N,N-(dimethyl-

d6)benzeneethanamine, p-

Methoxy-N,N-(dimethyl-

d6)phenethylamine, N,N-

(Dimethyl-d6)-2-(p-

anisyl)ethylamine, N,N-

(Dimethyl-d6)-4-

methoxyphenethylamine

Appearance Clear Colourless Oil

Storage 2-8°C Refrigerator

Shipping Conditions Ambient

Application in Quantitative Analysis
Des(1-cyclohexanol) Venlafaxine-d6 is primarily utilized as an internal standard in

bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS), for the quantification of venlafaxine and its metabolites in biological samples like

plasma.[1][3][4] The use of a stable isotope-labeled internal standard is the gold standard in

quantitative mass spectrometry as it corrects for variability in sample preparation and

instrument response, leading to high accuracy and precision.[3]

Metabolic Pathway of Venlafaxine
Understanding the metabolism of the parent drug, venlafaxine, is crucial for designing and

interpreting studies involving its analogs. Venlafaxine is extensively metabolized in the liver,

primarily by the cytochrome P450 enzyme CYP2D6, to its major active metabolite, O-

desmethylvenlafaxine (ODV). Minor metabolic pathways include N-demethylation by CYP3A4
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and CYP2C19 to N-desmethylvenlafaxine (NDV), and further metabolism to N,O-

didesmethylvenlafaxine (NODV).

Venlafaxine

O-desmethylvenlafaxine (ODV)
(Active)CYP2D6 (major)

N-desmethylvenlafaxine (NDV)
CYP3A4, CYP2C19 (minor)

N,O-didesmethylvenlafaxine (NODV)

CYP2C19, CYP2D6, CYP3A4

CYP2C19, CYP2D6, CYP3A4

Click to download full resolution via product page

Caption: Metabolic pathway of Venlafaxine.

Experimental Protocol: Quantitative Analysis of
Venlafaxine in Human Plasma by LC-MS/MS
This section outlines a representative experimental protocol for the quantification of venlafaxine

in human plasma using Des(1-cyclohexanol) Venlafaxine-d6 as an internal standard. This

protocol is based on established methods for venlafaxine analysis.[3][4][5][6]

Materials and Reagents
Venlafaxine analytical standard

Des(1-cyclohexanol) Venlafaxine-d6 (Internal Standard, IS)

LC-MS grade acetonitrile, methanol, and water

Formic acid

Drug-free human plasma

Instrumentation
High-Performance Liquid Chromatography (HPLC) system
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Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample, add 10 µL of the internal standard working solution (Des(1-
cyclohexanol) Venlafaxine-d6 in methanol).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.
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Plasma Sample (100 µL)

Add Internal Standard
(Des(1-cyclohexanol) Venlafaxine-d6)

Add Acetonitrile (300 µL)
(Protein Precipitation)

Vortex (1 min)

Centrifuge (10,000 rpm, 10 min)

Transfer Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject into LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for plasma sample preparation.
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LC-MS/MS Conditions
Table 2: Representative LC-MS/MS Parameters

Parameter Condition

LC Column C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase
A: 0.1% Formic acid in waterB: 0.1% Formic

acid in acetonitrile

Gradient
Isocratic or gradient elution, optimized for

separation

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Venlafaxine: To be optimizedDes(1-

cyclohexanol) Venlafaxine-d6: To be optimized

Note: The specific MRM transitions for venlafaxine and Des(1-cyclohexanol) Venlafaxine-d6
need to be determined by direct infusion of the individual compounds into the mass

spectrometer to identify the precursor ion and the most abundant and stable product ions.

Method Validation
The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA)

for the following parameters:

Selectivity and Specificity

Linearity and Range

Accuracy and Precision

Matrix Effect
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Recovery

Stability (freeze-thaw, short-term, long-term, post-preparative)

Quantitative Data and Quality Control
A Certificate of Analysis (CoA) for a specific lot of Des(1-cyclohexanol) Venlafaxine-d6 would

provide precise quantitative data. While a specific CoA for this compound was not found in the

public domain, Table 3 provides an example of the data typically included for such a standard,

based on a CoA for a related deuterated venlafaxine metabolite.[7]

Table 3: Representative Certificate of Analysis Data

Test Specification Representative Result

Purity (by HPLC) >98% 99.5%

Chemical Identity
Conforms to structure by ¹H-

NMR and MS
Conforms

Isotopic Purity >98% 99.2%

Isotopic Distribution Report Results

d₀: <0.1%, d₁: <0.1%, d₂:

<0.1%, d₃: <0.1%, d₄: 0.2%,

d₅: 4.5%, d₆: 95.2%

Concentration (if supplied as a

solution)
Report Result 1.00 mg/mL in methanol

Conclusion
Des(1-cyclohexanol) Venlafaxine-d6 is a critical tool for the accurate quantification of

venlafaxine in biological matrices. Its use as an internal standard in LC-MS/MS methods

ensures the reliability and robustness of bioanalytical data, which is essential for

pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug

development and clinical research. The information and protocols provided in this guide offer a

comprehensive resource for the effective application of this stable isotope-labeled standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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